Cas no 2228130-58-1 (methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate
• CAS No: 2228130-58-1
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 6597667
• PubChem ID: 165673618
• Update Time: 2025-05-20

methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate
• EN300-1898966
• 2228130-58-1
• methyl 2-amino-3-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-3-methylbutanoate

• Inchi： 1S/C15H28N2O5/c1-13(2,3)22-12(19)17-15(7-8-21-9-15)14(4,5)10(16)11(18)20-6/h10H,7-9,16H2,1-6H3,(H,17,19)
• InChI Key： PPOFSWJGTUOBDG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(C)(C)C(C(=O)OC)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.19982200g/mol
• Monoisotopic Mass: 316.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9Ų

Additional information on methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate

Methyl 2-Amino-3-(3-{(tert-Butoxy)carbonylamino}oxolan-3-yl)-3-Methylbutanoate (CAS No. 2228130-58-1): An Overview

Methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate (CAS No. 2228130-58-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a tert-butoxycarbonyl (Boc) protecting group, and a methyl ester functionality. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) protecting group is particularly noteworthy for its stability under a wide range of reaction conditions and its ease of removal under mild acidic conditions. This property makes it an ideal choice for protecting amino groups during multi-step synthetic processes, ensuring that the integrity of the amino functionality is maintained until the final stages of synthesis.

The presence of the methyl ester group in the structure of this compound also adds to its versatility. Methyl esters are commonly used in organic synthesis due to their reactivity and ease of conversion to other functional groups, such as carboxylic acids, alcohols, and amides. This flexibility allows for the compound to be readily modified to suit specific synthetic or pharmaceutical applications.

Recent studies have highlighted the potential of methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound serves as a key intermediate in the synthesis of a new class of inhibitors targeting protein-protein interactions (PPIs). PPI inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders, by disrupting specific protein interactions that are crucial for disease progression.

In another notable study, researchers at the University of California, San Francisco, utilized this compound as a building block in the development of small molecule modulators for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. The ability to precisely control the structure and reactivity of intermediates like methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate has been crucial in optimizing these modulators for improved potency and selectivity.

The synthetic route to methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate typically involves several well-established organic reactions. The first step often involves the formation of the Boc-protected amino acid derivative from commercially available starting materials. Subsequent steps may include coupling reactions to introduce the oxolane ring and esterification to form the methyl ester. Each step is carefully optimized to ensure high yields and purity, which are essential for downstream applications.

In terms of its physical properties, this compound is generally obtained as a white crystalline solid with good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its melting point and other physical characteristics can vary slightly depending on the specific synthetic route and purification methods employed.

The safety profile of methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate is also an important consideration. While it is not classified as hazardous under standard regulations, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoate (CAS No. 2228130-58-1) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an ideal intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs and therapies.